Cas no 365541-75-9 ((S)-2-Benzyloxymethyl-3-methylbutan-1-ol)

• Product Name: (S)-2-Benzyloxymethyl-3-methylbutan-1-ol
• CAS No: 365541-75-9
• MF: C₁₃H₂₀O₂
• MW: 208.296704292297
• CID: 67860
• Update Time: 2024-01-24

(S)-2-Benzyloxymethyl-3-methylbutan-1-ol Chemical and Physical Properties

Names and Identifiers

• (S)-2-Benzyloxymethyl-3-methylbutan-1-ol
• (2R)-3-methyl-2-[(phenylmethoxy)methyl]butan-1-ol
• (S)-2-(benzyloxy)-3-methylbutan-1-ol
• 1-BUTANOL,3-METHYL-2-[(PHENYLMETHOXY)METHYL]-, (2R)-
• 1-Butanol, 3-methyl-2-[(phenylmethoxy)methyl]-, (2R)-

• Inchi： 1S/C13H20O2/c1-11(2)13(8-14)10-15-9-12-6-4-3-5-7-12/h3-7,11,13-14H,8-10H2,1-2H3/t13-/m1/s1
• InChI Key： RXKVQAHKBRCRQK-CYBMUJFWSA-N
• SMILES： C(O)[C@H](COCC1=CC=CC=C1)C(C)C

Computed Properties

• Exact Mass: 208.14600
• Monoisotopic Mass: 208.146
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5A^2

Experimental Properties

• Density: 0.994
• Boiling Point: 323.3 °C at 760 mmHg
• Flash Point: 132.6 °C
• Refractive Index: 1.505
• PSA: 29.46000
• LogP: 2.46770
• pka: 14.76±0.10(Predicted)